Cas no 719274-56-3 (Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate)

• Product Name: Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate
• CAS No: 719274-56-3
• MF: C₁₈H₁₉FN₂O₃
• MW: 330.353468179703
• CID: 1023661
• PubChem ID: 20755118
• Update Time: 2025-06-07

Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate
• methyl 1-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]bicyclo[2.2.2]octane-4-carboxylate
• AK102738
• ANW-65443
• CTK8C0899
• KB-256685
• methyl 4-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]bicyclo[2.2.2]octane-1-carboxylate
• SureCN1350761
• Methyl4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate
• 719274-56-3
• DTXSID70609640
• SCHEMBL1350761
• OJXPYEFBBLDCHA-UHFFFAOYSA-N
• DB-334830

• Inchi： 1S/C18H19FN2O3/c1-23-16(22)18-9-6-17(7-10-18,8-11-18)15-20-14(21-24-15)12-2-4-13(19)5-3-12/h2-5H,6-11H2,1H3
• InChI Key： OJXPYEFBBLDCHA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NOC(C23CCC(C(=O)OC)(CC2)CC3)=N1

Computed Properties

• Exact Mass: 330.13797063g/mol
• Monoisotopic Mass: 330.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate

Methyl 4-(3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate (CAS No. 719274-56-3): A Comprehensive Overview

Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate (CAS No. 719274-56-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and the presence of a fluorinated phenyl group, which together contribute to its potential therapeutic applications and biological activity.

The molecular formula of Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate is C₁₈H₁₈FNO₃, and its molecular weight is approximately 317.34 g/mol. The compound's structure includes a bicyclo[2.2.2]octane core, which is a rigid and stable framework that provides conformational rigidity and enhances the compound's pharmacokinetic properties. The 1,2,4-oxadiazole moiety, a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom, is known for its bioisosteric properties and ability to modulate biological activity.

The presence of the 4-fluorophenyl group in the structure of Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate is particularly noteworthy. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and enhance their binding affinity to target proteins. This substitution can lead to improved pharmacological profiles, including increased potency and reduced toxicity.

Recent studies have explored the potential therapeutic applications of Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate. One area of interest is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate has been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo models of inflammation.

The pharmacokinetic properties of Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate have also been studied extensively. Its high lipophilicity and conformational rigidity contribute to favorable absorption and distribution characteristics, making it suitable for oral administration. Additionally, the compound has demonstrated good metabolic stability in liver microsomes and low potential for drug-drug interactions.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability at different dose levels.

In conclusion, Methyl 4-(3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl)bicyclo[2.2.2]octane-1-carboxylate (CAS No. 719274-56-3) represents a promising candidate for the development of novel therapeutic agents targeting a range of diseases characterized by aberrant enzyme activity or chronic inflammation. Its unique structural features and favorable pharmacological properties make it an attractive molecule for further investigation and potential clinical application.